Cas no 1374443-76-1 (3,4-Difluoro-6-cyanobenzoic acid)

3,4-Difluoro-6-cyanobenzoic acid is a fluorinated benzoic acid derivative featuring both cyano and carboxylic acid functional groups. Its unique structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for constructing heterocyclic compounds or modifying molecular scaffolds. The presence of fluorine atoms enhances metabolic stability and lipophilicity, while the cyano group offers reactivity for further functionalization. This compound is well-suited for applications requiring precise electronic or steric tuning in target molecules. It is typically supplied as a high-purity solid, ensuring consistent performance in synthetic workflows. Proper handling is advised due to potential reactivity of the functional groups under certain conditions.

3,4-Difluoro-6-cyanobenzoic acid structure

1374443-76-1 structure

Product Name:3,4-Difluoro-6-cyanobenzoic acid

CAS No:1374443-76-1

MF:C₈H₃F₂NO₂

MW:183.111728906631

MDL:MFCD22490591

CID:4785413

Update Time:2025-10-18

3,4-Difluoro-6-cyanobenzoic acid Chemical and Physical Properties

Names and Identifiers

- 2-cyano-4,5-difluorobenzoic acid
- 3,4-Difluoro-6-cyanobenzoic acid
- MDL： MFCD22490591
- Inchi： 1S/C8H3F2NO2/c9-6-1-4(3-11)5(8(12)13)2-7(6)10/h1-2H,(H,12,13)
- InChI Key： AMPPYTLITJIVOI-UHFFFAOYSA-N
- SMILES： FC1C(=CC(C#N)=C(C(=O)O)C=1)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 260
XLogP3: 1.4
Topological Polar Surface Area: 61.1

3,4-Difluoro-6-cyanobenzoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D013772-25mg	3,4-Difluoro-6-cyanobenzoic acid	1374443-76-1		25mg	$ 105.00	2022-06-06
TRC	D013772-50mg	3,4-Difluoro-6-cyanobenzoic acid	1374443-76-1		50mg	$ 175.00	2022-06-06
Matrix Scientific	219707-500mg	3,4-Difluoro-6-cyanobenzoic acid, 95% min	1374443-76-1	95%	500mg	$714.00	2023-09-10
Matrix Scientific	219707-1g	3,4-Difluoro-6-cyanobenzoic acid, 95% min	1374443-76-1	95%	1g	$1286.00	2023-09-10
Matrix Scientific	219707-5g	3,4-Difluoro-6-cyanobenzoic acid, 95% min	1374443-76-1	95%	5g	$3377.00	2023-09-10